vanadium triisobutoxide oxide

Specification

• CAS No.: 19120-62-8
• Molecular Formula: C12H30O4V
• Molecular Weight: 289.31 g/mol
• IUPAC Name: 2-methylpropan-1-ol;oxovanadium
• Standard InChI: InChI=1S/3C4H10O.O.V/c3*1-4(2)3-5;;/h3*4-5H,3H2,1-2H3
• Standard InChI Key: CZMNFHBVFGQLCG-UHFFFAOYSA-N
• SMILES: CC(C)CO.CC(C)CO.CC(C)CO.O=[V]
• Canonical SMILES: CC(C)CO.CC(C)CO.CC(C)CO.O=[V]

Introduction

Chemical Identity and Nomenclature

Primary Identification

Vanadium(V) oxytriisopropoxide is known by multiple synonyms in scientific literature and commercial contexts. Its primary identification parameters are outlined below:

Parameter	Information
IUPAC Name	Oxotris(propan-2-olato)vanadium
Common Names	Triisopropoxyvanadium(V) oxide, VTIP, Vanadium(V) trisisopropoxide oxide, Oxotri(isopropoxo)vanadium, VO(Oi-Pr)₃
CAS Number	5588-84-1
MDL Number	MFCD00015017
EC Number	226-997-4
Molecular Formula	VO₄C₉H₂₁ or C₉H₂₁O₄V
Linear Formula	OV[OCH(CH₃)₂]₃

This organometallic compound features vanadium in the +5 oxidation state, with one oxo group and three isopropoxide ligands forming a stable coordination complex. The molecular structure demonstrates the characteristic binding mode of alkoxide ligands to the vanadium center, resulting in a tetrahedral geometry around the metal atom.

Structural Characteristics

The molecular structure of vanadium(V) oxytriisopropoxide consists of a central vanadium atom coordinated to one oxo group (V=O) and three isopropoxide groups. This arrangement creates a stable complex that maintains the high oxidation state of vanadium while enabling controlled reactivity in various chemical transformations. The isopropoxide ligands provide steric protection to the vanadium center, influencing its reactivity patterns and selectivity in catalytic processes.

Physical and Chemical Properties

Physical Properties

Vanadium(V) oxytriisopropoxide exhibits distinctive physical characteristics that influence its handling, storage, and application requirements. The key physical properties are summarized in the table below:

Property	Value
Molecular Weight	244.20 g/mol
Physical State	Liquid
Appearance	Colorless to yellow-green to gold or orange liquid
Melting Point	-11 to -14 °C (12.2 – 6.8 °F)
Boiling Point	80-82 °C (176-180 °F) at 2 mmHg
Flash Point	45.0 °C (113 °F)
Specific Gravity	1.029
Vapor Pressure	<1 mm Hg at 25 °C
Water Solubility	Reacts with water

The compound exists as a liquid at room temperature with a distinctive color range from colorless to yellow-green, gold, or orange, depending on purity and storage conditions. This visual characteristic can serve as a preliminary indicator of quality and potential degradation during storage.

Chemical Reactivity

Vanadium(V) oxytriisopropoxide demonstrates significant reactivity that must be considered in its handling and applications:

• Moisture Sensitivity: The compound reacts with water or moist air, liberating isopropanol and forming vanadium oxide gel.

• Thermal Stability: While stable under inert conditions, the compound requires storage under nitrogen containing less than 5 ppm each of moisture and air, preferably at temperatures between 2-8 °C.

• Incompatibilities: The compound is incompatible with water, compounds containing active hydrogen (alcohols, acids), and strong oxidizing agents.

• Decomposition: Under elevated temperatures or exposure to open flames, it may generate irritating fumes, organic acid vapors, carbon oxides, and vanadium oxide fumes.

The high reactivity of the V-O-C bonds in this compound contributes to its effectiveness in catalytic applications but also necessitates careful handling procedures to maintain its integrity and prevent unwanted reactions.

Synthesis and Purification

Purification and Quality Control

Vanadium(V) oxytriisopropoxide is typically available with a purity of 98% or higher, with quality control performed via titration methods. The vanadium content is typically measured as 20.5-21.3% using potassium permanganate (KMnO₄) titration. This analytical approach provides a reliable measure of the compound's purity and ensures consistency across batches for research and industrial applications.

Applications in Chemical Synthesis

Catalytic Applications

Vanadium(V) oxytriisopropoxide serves as an effective catalyst or precatalyst in various organic transformations:

• Oxidation Reactions: The compound effectively catalyzes the oxidation of alcohols to aldehydes or ketones, demonstrating high selectivity under appropriate conditions.

• Organic Synthesis: It functions as a catalyst in the synthesis of complex organic molecules, including natural products and pharmaceutically relevant compounds.

• Asymmetric Transformations: When combined with chiral ligands, VTIP can participate in enantioselective reactions, providing access to optically active compounds.

The controlled reactivity and stable coordination structure of vanadium(V) oxytriisopropoxide make it particularly useful in reactions requiring precise oxidation control and catalyst recovery.

Material Science Applications

Beyond organic synthesis, vanadium(V) oxytriisopropoxide serves important functions in materials chemistry:

• Precursor for Vanadium Oxides: VTIP serves as a molecular precursor for the synthesis of various vanadium oxide materials, including V₂O₃, V₃O₅, VO₂, V₃O₇, and V₂O₅.

• Thin Film Deposition: The compound can be used in chemical vapor deposition (CVD) or sol-gel processes to create thin films of vanadium oxides for electronic and optical applications.

• Nanostructure Synthesis: As a precursor in the synthesis of vanadium oxide nanostructures with controlled morphologies, including nanosheets and nanoparticles that exhibit unique properties.

Vanadium oxides derived from VTIP precursors find applications in batteries, catalysts, smart windows, and supercapacitors, highlighting the compound's importance in advanced materials development.

Hazard Type	Classification
Flammability	Flammable liquid - Category 3 (H226)
Skin Effects	Skin corrosion/irritation - Category 2 (H315)
Eye Effects	Serious eye damage/eye irritation - Category 2A (H319)
Target Organ Effects	Specific organ toxicity, single exposure; respiratory tract irritation - Category 3 (H335)

These hazard classifications indicate that the compound can cause skin irritation, serious eye irritation, respiratory irritation, and presents a flammability risk.

Transport Considerations

For transportation purposes, vanadium(V) oxytriisopropoxide is classified as:

Transportation System	Classification
DOT	UN1993, Flammable liquid, n.o.s. (Vanadium(V) triisopropoxide oxide), 3, PG III
IMDG	UN1993, FLAMMABLE LIQUID, N.O.S. (Vanadium(V) triisopropoxide oxide), 3, PG III
IATA	UN1993, Flammable liquid, n.o.s. (Vanadium(V) triisopropoxide oxide), 3, PG III

These classifications ensure appropriate handling during transport to prevent accidents and enable proper response in case of emergencies.

Related Vanadium Oxide Compounds

Vanadium Oxide Family

Vanadium forms numerous oxide compounds with varying stoichiometries and structures. The V-O binary phase diagram includes several thermodynamically stable vanadium oxides:

• Vanadium(III) oxide (V₂O₃): A cubic compound with applications in electronic materials.

• Trivanadium pentoxide (V₃O₅): A monoclinic structure used in various applications.

• Vanadium dioxide (VO₂): A tetragonal compound known for its thermochromic properties.

• Trivanadium heptaoxide (V₃O₇): A monoclinic structure with unique properties.

• Divanadium pentoxide (V₂O₅): An orthorhombic compound widely used in catalysis and energy storage.

These compounds exhibit diverse crystalline structures and properties, making them valuable for various technological applications. The rich chemistry of vanadium oxides stems from vanadium's multiple stable oxidation states and coordination geometries.

Synthetic Methods for Vanadium Oxides

Various synthetic approaches have been developed for preparing vanadium oxide materials:

• Solvothermal Synthesis: Using vanadium alkoxides (including VTIP) and alcohols as precursors to synthesize nanocrystalline vanadium oxides.

• Supercritical Fluid Reduction: Producing V₂O₃ nanoparticles through reduction of vanadium precursors in supercritical ethanol.

• Oxidation Methods: Direct oxidation of vanadium metal to form oxides with controlled morphologies, such as vertically aligned V₂O₃ nanosheets.

• Template-Free Approaches: Synthesizing unique morphologies like dandelion-like V₂O₃ microspheres with core-shell structures through controlled reaction conditions.

These synthetic methodologies enable the preparation of vanadium oxide materials with tailored properties for specific applications, underscoring the importance of precursors like vanadium(V) oxytriisopropoxide in materials chemistry.